Cas no 3151-82-4 (4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-phenyl-)

4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-phenyl- structure
3151-82-4 structure
Product name:4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-phenyl-
CAS No:3151-82-4
MF:C18H16O6
MW:328.316045761108
CID:316617
PubChem ID:73210

4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-phenyl-
    • 5-hydroxy-6,7,8-trimethoxy-2-phenylchromen-4-one
    • 4H-1-Benzopyran-4-one, 5-hydroxy-2-phenyl-6,7,8-trimethoxy-
    • 5-Hydroxy-6,7,8-trimethoxy-2-phenyl-4H-1-benzopyran-4-one
    • Alnetin
    • 3151-82-4
    • LMPK12111433
    • 5-hydroxy-6,7,8-trimethoxyflavone
    • UNII-2L2Y6EHL5E
    • DTXSID20185409
    • 2L2Y6EHL5E
    • FLAVONE, 5-HYDROXY-6,7,8-TRIMETHOXY-
    • 4H-1-Benzopyran-4-one, 5-hydroxy-6,7,8-trimethoxy-2-phenyl-
    • 5-Hydroxy-6,7,8-trimethoxy-2-phenyl-4H-chromen-4-one
    • Q15410228
    • Inchi: InChI=1S/C18H16O6/c1-21-16-14(20)13-11(19)9-12(10-7-5-4-6-8-10)24-15(13)17(22-2)18(16)23-3/h4-9,20H,1-3H3
    • InChI Key: VOLPCZWHFBZDQT-UHFFFAOYSA-N
    • SMILES: OC1C2C(=O)C=C(C3C=CC=CC=3)OC=2C(OC)=C(OC)C=1OC

Computed Properties

  • Exact Mass: 328.09468
  • Monoisotopic Mass: 328.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.314
  • Boiling Point: 556.6°Cat760mmHg
  • Flash Point: 205.3°C
  • Refractive Index: 1.606
  • PSA: 74.22

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